Cas no 2034241-73-9 ((3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone)

• Product Name: (3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone
• CAS No: 2034241-73-9
• MF: C₁₇H₁₄BrF₃N₂O₂
• MW: 415.204473972321
• CID: 5377380
• PubChem ID: 91625432
• Update Time: 2025-06-11

(3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone
• 2-{[1-(3-bromobenzoyl)pyrrolidin-3-yl]oxy}-4-(trifluoromethyl)pyridine
• (3-bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone
• 2034241-73-9
• F6476-2998
• AKOS025317838
• (3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C17H14BrF3N2O2/c18-13-3-1-2-11(8-13)16(24)23-7-5-14(10-23)25-15-9-12(4-6-22-15)17(19,20)21/h1-4,6,8-9,14H,5,7,10H2
• InChI Key： DHIWZMURNOISKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCC(C1)OC1C=C(C(F)(F)F)C=CN=1)=O

Computed Properties

• Exact Mass: 414.01907g/mol
• Monoisotopic Mass: 414.01907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on (3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone

Comprehensive Overview of (3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS No. 2034241-73-9)

The compound (3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS No. 2034241-73-9) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This pyrrolidine-based derivative, characterized by its 3-bromophenyl and 4-(trifluoromethyl)pyridin-2-yl moieties, exemplifies the growing trend of designing heterocyclic compounds for targeted biological activity. Researchers are particularly intrigued by its molecular scaffold, which combines a trifluoromethyl group—a hallmark of modern drug design—with a bromine substituent, known to enhance binding affinity in many therapeutic targets.

In the context of current scientific discourse, 2034241-73-9 aligns with several trending topics, including fragment-based drug discovery (FBDD) and covalent inhibitor development. The presence of the 3-bromophenyl group makes this compound a candidate for exploring halogen bonding interactions in protein-ligand complexes, a hotly debated subject in computational chemistry circles. Meanwhile, the trifluoromethylpyridine segment resonates with the pharmaceutical industry's focus on metabolic stability enhancement, as CF₃-containing compounds often demonstrate improved pharmacokinetic profiles. These attributes position (3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone as a compelling case study for structure-activity relationship (SAR) investigations.

From a synthetic chemistry perspective, the preparation of CAS 2034241-73-9 involves sophisticated cross-coupling methodologies and etherification reactions, reflecting the broader shift toward atom-economical transformations in organic synthesis. The pyrrolidine oxygen linkage to the pyridine ring represents a strategic design choice seen in numerous kinase inhibitor scaffolds, addressing common queries about conformational restriction in drug design forums. Analytical characterization typically employs advanced techniques like LC-MS and multidimensional NMR, with particular attention to the stereochemical configuration at the pyrrolidine center—a frequent search topic among medicinal chemists optimizing chiral compounds.

The physicochemical properties of (3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone have become a subject of interest in ADMET prediction studies, especially regarding how the lipophilic bromine and polar trifluoromethylpyridine groups influence membrane permeability. This balance between hydrophilicity and lipophilicity directly relates to the bioavailability challenges often discussed in contemporary literature. Furthermore, the compound's crystallinity and solubility profile make it relevant to formulation scientists investigating co-crystal engineering approaches—a rapidly growing subfield addressing poor aqueous solubility of modern drug candidates.

Emerging applications of 2034241-73-9 derivatives in proteolysis targeting chimera (PROTAC) development have been speculated, given the compound's potential to serve as a linker-embedded warhead in bifunctional molecules. This connects with the explosive interest in targeted protein degradation strategies, one of the most searched topics in drug discovery publications. Additionally, the electron-withdrawing nature of its substituents makes it a candidate for photoaffinity labeling studies—an area gaining traction in chemical biology research for mapping binding sites.

Quality control considerations for CAS 2034241-73-9 emphasize regiochemical purity and residual solvent analysis, reflecting stringent industry standards. The compound's storage typically requires protection from light sensitivity (due to the aryl bromide) and moisture control, addressing common laboratory handling questions found in chemical supplier FAQs. Its stability under various pH conditions remains an active research area, particularly for researchers developing oral dosage forms containing similar structural motifs.

In conclusion, (3-Bromophenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone represents a fascinating intersection of medicinal chemistry innovation and materials science applications. Its multifaceted nature continues to inspire research across computational modeling, catalysis, and bioconjugation techniques, making it a compound of enduring relevance in both academic and industrial settings. As synthetic methodologies advance and biological screening technologies evolve, the full potential of this structurally sophisticated molecule will undoubtedly continue to unfold.